
Carbon-15: A Technical Guide to its Discovery,
Properties, and Production

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Carbon-15

Cat. No.: B1200482 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Carbon-15 isotope, with a

focus on its discovery, nuclear properties, and the experimental methodologies used for its

synthesis and characterization. The information is presented to be a valuable resource for

researchers, scientists, and professionals in drug development who may utilize isotopic labeling

techniques.

Introduction to Carbon-15
Carbon-15 (¹⁵C) is a radioactive isotope of carbon, characterized by a nucleus containing 6

protons and 9 neutrons. Its neutron-rich nature renders it unstable, leading to radioactive

decay. As a short-lived, artificially produced isotope, ¹⁵C is not found in nature and its primary

significance lies within the realm of nuclear physics research, contributing to the understanding

of nuclear structure and decay mechanisms.

Historical Context and Discovery
The mid-20th century was a period of rapid advancement in nuclear physics, with the

development of particle accelerators enabling the synthesis and characterization of a wide

array of new isotopes. The discovery of Carbon-15 in 1950 by Emmett L. Hudspeth and

Charles P. Swann was a part of this broader scientific endeavor to explore the properties of

atomic nuclei far from the valley of stability.
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The seminal experiment was conducted at the Bartol Research Foundation, where they utilized

a Van de Graaff accelerator to produce a beam of deuterons. This beam was directed at a

target enriched with Carbon-14, a heavier, longer-lived carbon isotope. The resulting nuclear

reaction produced Carbon-15, which was identified by detecting its beta decay.

Quantitative Data Summary
The known nuclear properties of Carbon-15 are summarized in the table below for easy

reference and comparison.

Property Value

Atomic Number (Z) 6

Neutron Number (N) 9

Mass Number (A) 15

Isotopic Mass 15.0105993(9) u

Mass Excess 9.87318 MeV

Nuclear Binding Energy 106.50249317 MeV

Half-life (T½) 2.449(5) s[1][2][3]

Decay Mode β⁻ (Beta-minus)

Decay Energy 9.771706 MeV

Daughter Isotope ¹⁵N (Nitrogen-15)

Spin and Parity 1/2+

Magnetic Dipole Moment 1.720(9) μN

Experimental Protocols
Synthesis of Carbon-15
Two primary nuclear reactions have been documented for the production of Carbon-15.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1200482?utm_src=pdf-body
https://www.benchchem.com/product/b1200482?utm_src=pdf-body
https://www.iaea.org/sites/default/files/publications/magazines/bulletin/bull23-4/23405043136.pdf
https://arxiv.org/pdf/1009.2737
https://www.rsc.org/images/The%20Last%20Six%20Decades%20-%2060%20Years%20Of%20Innovation_tcm18-198607.pdf
https://www.benchchem.com/product/b1200482?utm_src=pdf-body
https://www.benchchem.com/product/b1200482?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This method, employed by Hudspeth and Swann in 1950, remains a fundamental technique for

producing Carbon-15.[2]

Nuclear Reaction: ¹⁴C(d,p)¹⁵C

Experimental Setup:

Accelerator: A Van de Graaff electrostatic generator was used to accelerate deuterons. In

the original experiment, the deuteron energy was 2.4 MeV.[2]

Ion Source: A deuteron ion source would have been situated within the high-voltage

terminal of the accelerator.

Beam Transport: A series of focusing and steering magnets would guide the deuteron

beam onto the target.

Target: The target consisted of barium carbonate (BaCO₃) enriched to 40% with Carbon-

14.[2] The BaCO₃ would have been deposited as a thin layer on a suitable backing

material that could withstand the deuteron beam.

Detector: To detect the short-lived ¹⁵C, a beta decay detector, likely a Geiger-Müller or

proportional counter, would have been placed in close proximity to the target. The

detection of beta particles (electrons) signaled the decay of ¹⁵C.

Data Acquisition: The output from the detector would be fed into counting electronics to

measure the decay rate as a function of time after the deuteron beam was shut off. This

decay curve was then used to determine the half-life of the newly produced isotope.

A more contemporary method for producing Carbon-15 involves the following nuclear reaction:

Nuclear Reaction: ¹⁸O(n,α)¹⁵C[2]

Experimental Setup:

Neutron Source: This could be a nuclear reactor or a neutron generator.

Target: A material enriched in Oxygen-18.
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Detector System: A system capable of identifying the resulting Carbon-15 nuclei and/or

detecting the emitted alpha particles.

Detection and Characterization of Carbon-15
The primary method for identifying Carbon-15 is through the detection of its characteristic beta

decay.

Beta Decay Detection: In the 1950s, this was typically accomplished using gas-filled

detectors like Geiger-Müller or proportional counters. These detectors register the ionization

caused by the passage of a beta particle (electron).

Half-life Measurement: By bombarding the target for a set period to produce ¹⁵C and then

turning off the accelerator beam, the rate of beta decay can be measured over time. Plotting

the count rate versus time on a semi-logarithmic scale yields a straight line, the slope of

which is used to calculate the half-life.

Modern Techniques: Contemporary experiments may employ more sophisticated detector

systems, such as silicon strip detectors and plastic scintillators, to measure the energy and

trajectory of the decay products with high precision.

Visualizations
The following diagrams illustrate the key processes involved in the production and decay of

Carbon-15.
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Production of Carbon-15 via the ¹⁴C(d,p)¹⁵C reaction.
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¹⁵C ¹⁵NT½ = 2.449 s
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Beta-minus decay pathway of Carbon-15 to stable Nitrogen-15.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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